![molecular formula C18H21ClFNOS B1469474 4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride CAS No. 1008772-89-1](/img/structure/B1469474.png)
4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride
Overview
Description
4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride, also known as 3-FPP, is a synthetic piperidine derivative that has been used in scientific research for its wide range of applications. It has been used in the study of biochemical and physiological effects, as well as in laboratory experiments.
Scientific Research Applications
4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride has been used in a variety of scientific research applications, including the study of its biochemical and physiological effects. It has also been used in laboratory experiments to study the effects of various compounds on the human body. For example, 4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride has been used to study the effects of drugs on the central nervous system, as well as to investigate the effects of various compounds on the immune system. Additionally, 4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride has been used to study the effects of various compounds on cancer cells and to investigate the effects of various compounds on the cardiovascular system.
Mechanism Of Action
The mechanism of action of 4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride is not fully understood, although it is believed to interact with various receptors in the body. It is thought to bind to certain receptors and activate them, leading to various physiological and biochemical effects. Additionally, 4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride is believed to interact with various enzymes in the body, leading to further biochemical and physiological effects.
Biochemical And Physiological Effects
The biochemical and physiological effects of 4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride are not fully understood, but it is believed to interact with various receptors and enzymes in the body. It is thought to bind to certain receptors and activate them, leading to various physiological and biochemical effects. Additionally, 4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride is believed to interact with various enzymes in the body, leading to further biochemical and physiological effects.
Advantages And Limitations For Lab Experiments
The use of 4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive and easy to obtain compound, and it can be used to study a wide range of biochemical and physiological effects. Additionally, it is a relatively safe compound, and it has been found to be relatively non-toxic in laboratory experiments. However, 4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride also has some limitations. It has a relatively short half-life, and it is not very stable in solution. Additionally, it is not very soluble in water, making it difficult to use in certain laboratory experiments.
Future Directions
The future of 4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride is promising, as it has a wide range of potential applications in scientific research. It can be used to study the effects of various compounds on the human body, as well as to investigate the effects of various compounds on cancer cells and the cardiovascular system. Additionally, 4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride can be used to study the effects of drugs on the central nervous system, as well as to investigate the effects of various compounds on the immune system. Furthermore, 4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride can be used to study the effects of various compounds on the metabolism, as well as to investigate the effects of various compounds on the liver and kidneys. Finally, 4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride can be used to study the effects of various compounds on the endocrine system.
properties
IUPAC Name |
4-[4-[(3-fluorophenyl)methoxy]phenyl]sulfanylpiperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FNOS.ClH/c19-15-3-1-2-14(12-15)13-21-16-4-6-17(7-5-16)22-18-8-10-20-11-9-18;/h1-7,12,18,20H,8-11,13H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DSWWWBBNJHEZSI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1SC2=CC=C(C=C2)OCC3=CC(=CC=C3)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClFNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-({4-[(3-Fluorobenzyl)oxy]phenyl}sulfanyl)piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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